Cas no 247186-50-1 (tert-Butyl 3-(benzyloxy)-4-bromobenzoate)

• Product Name: tert-Butyl 3-(benzyloxy)-4-bromobenzoate
• CAS No: 247186-50-1
• MF: C₁₈H₁₉BrO₃
• MW: 363.245664834976
• CID: 252185
• PubChem ID: 25307100
• Update Time: 2025-04-19

tert-Butyl 3-(benzyloxy)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(benzyloxy)-4-bromobenzoate
• Benzoic acid,4-bromo-3-(phenylmethoxy)-, 1,1-dimethylethyl ester
• tert-Butyl 3-benzyloxy-4-bromobenzoate
• tert-butyl 4-bromo-3-phenylmethoxybenzoate
• 4-bromo-3-benzyloxybenzoic acid 1,1-dimethylethyl ester
• OR5970
• MFCD09027266
• AKOS015839307
• XJA18650
• CS-0212062
• tert-Butyl3-(benzyloxy)-4-bromobenzoate
• C18H19BrO3
• 247186-50-1
• DTXSID40649558
• BS-22116
• Benzoic acid, 4-bromo-3-(phenylmethoxy)-, 1,1-dimethylethyl ester
• DB-371875

• MDL： MFCD09027266
• Inchi： 1S/C18H19BrO3/c1-18(2,3)22-17(20)14-9-10-15(19)16(11-14)21-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key： YLDFIOUCSZWEGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCC1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 362.05200
• Monoisotopic Mass: 362.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.567
• PSA: 35.53000
• LogP: 4.98340

tert-Butyl 3-(benzyloxy)-4-bromobenzoate Security Information

• Hazard Statement： Irritant